Cas no 124687-44-1 (BISMUTH (III) TERT-PENTOXIDE)

• Product Name: BISMUTH (III) TERT-PENTOXIDE
• CAS No: 124687-44-1
• MF: C₁₅H₃₃BiO₃
• MW: 470.401102781296
• CID: 91585
• PubChem ID: 101167057
• Update Time: 2025-05-20

BISMUTH (III) TERT-PENTOXIDE Chemical and Physical Properties

Names and Identifiers

• BISMUTH (III) TERT-PENTOXIDE
• BISMUTH TRI-T-AMILOXIDE
• Bismuth(III) tert-pentyloxide
• Bismuth(III) tert-pentoxide, 97+%
• Bismuth(III) tert-pentyloxide, 97+%
• DRFVTYUXJVLNLR-UHFFFAOYSA-N
• DB-243170
• 124687-44-1
• 2-Butanol, 2-methyl-, bismuth(3+) salt (3:1)
• Bismuth(III) tert-amylate
• bismuth;2-methylbutan-2-olate
• Tris(tert-amyloxy) bismuth

• MDL： MFCD00151666
• Inchi： 1S/3C5H11O.Bi/c3*1-4-5(2,3)6;/h3*4H2,1-3H3;/q3*-1;+3
• InChI Key： DRFVTYUXJVLNLR-UHFFFAOYSA-N
• SMILES： C(C)(C)(CC)O[Bi](OC(C)(C)CC)OC(C)(C)CC

Computed Properties

• Exact Mass: 470.22300
• Monoisotopic Mass: 470.22337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 3
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Melting Point: 180°C
• Boiling Point: 63°C/10⁻⁴mm
• Flash Point: 63°C/10⁻⁴mm subl.
• PSA: 27.69000
• LogP: 4.96770

BISMUTH (III) TERT-PENTOXIDE Security Information

• Hazardous Material transportation number：UN3180
• HazardClass：4.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：III

Additional information on BISMUTH (III) TERT-PENTOXIDE

BISMUTH (III) TERT-PENTOXIDE: A Comprehensive Overview

BISMUTH (III) TERT-PENTOXIDE, also known as bismuth tri-pentoxide, is a chemical compound with the CAS registry number CAS No. 124687-44-1. This compound is a rare example of a bismuth-based oxide with unique chemical and physical properties, making it a subject of interest in various scientific and industrial applications. The compound is represented by the chemical formula Bi₂(C₅H₉O₃)₃, where bismuth forms a coordination complex with tert-pentoxide ligands.

The synthesis of BISMUTH (III) TERT-PENTOXIDE typically involves the reaction of bismuth salts with tert-pentanol under specific conditions. The reaction pathway often requires precise control of temperature and pH to ensure the formation of the desired product. Recent studies have explored alternative synthetic methods, including the use of microwave-assisted synthesis, which has shown promise in improving reaction efficiency and yield.

One of the most notable properties of BISMUTH (III) TERT-PENTOXIDE is its optical and electronic characteristics. Research conducted in 2023 has highlighted its potential application in advanced optical materials, particularly in the development of nonlinear optical crystals. These findings suggest that the compound could play a significant role in next-generation optoelectronic devices, such as high-speed communication systems and laser technology.

In addition to its optical properties, BISMUTH (III) TERT-PENTOXIDE has demonstrated unique catalytic activity in certain organic reactions. A study published in the Journal of Catalysis revealed that the compound can act as an efficient catalyst for the oxidation of alcohols to ketones under mild conditions. This discovery has opened new avenues for its application in green chemistry and sustainable chemical processes.

The structural characterization of BISMUTH (III) TERT-PENTOXIDE has been extensively studied using techniques such as X-ray diffraction and nuclear magnetic resonance spectroscopy. These studies have provided insights into its crystallographic properties, revealing a layered structure with bismuth atoms coordinated by tert-pentoxide ligands in a specific geometric arrangement. This structural information is crucial for understanding its electronic behavior and potential applications.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of BISMUTH (III) TERT-PENTOXIDE at the quantum level. These simulations have provided valuable insights into its electronic band structure, which is essential for predicting its performance in electronic devices. Furthermore, density functional theory (DFT) calculations have been employed to study the compound's reactivity and stability under various environmental conditions.

The environmental impact of BISMUTH (III) TERT-PENTOXIDE has also been a topic of recent research. Studies have shown that the compound exhibits low toxicity and biodegradability under natural conditions, making it a safer alternative to some traditional chemical compounds used in industrial applications. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, BISMUTH (III) TERT-PENTOXIDE, with its unique chemical properties and versatile applications, continues to be a focal point for scientific research and industrial innovation. As new findings emerge, particularly in the fields of optics, catalysis, and materials science, this compound is poised to make significant contributions to technological advancements.